Cas no 1185236-04-7 (rac Zearalenone-d6)
rac Zearalenone-d6 structure
Product Name:rac Zearalenone-d6
CAS No:1185236-04-7
MF:C18H22O5
MW:324.401256084442
CID:895451
PubChem ID:71434315
Update Time:2025-09-23
rac Zearalenone-d6 Chemical and Physical Properties
Names and Identifiers
-
- rac Zearalenone-d6
- (11E)-14,16-Dihydroxy-3-(2H3)methyl(3,4,4-2H3)-3,4,5,6,9,10-hexahydro-1H-2-benzoxacyclotetradecine-1,7(8H)-dione
- CID 71434315
- 4,5,5-Trideuterio-16,18-dihydroxy-4-(trideuteriomethyl)-3-oxabicyclo[12.4.0]octadeca-1(14),12,15,17-tetraene-2,8-dione
- AKOS030243104
- rac Zearalenone-d6 (major)
- 1185236-04-7
-
- Inchi: 1S/C18H22O5/c1-12-6-5-9-14(19)8-4-2-3-7-13-10-15(20)11-16(21)17(13)18(22)23-12/h3,7,10-12,20-21H,2,4-6,8-9H2,1H3/i1D3,6D2,12D
- InChI Key: MBMQEIFVQACCCH-ZJAMSSKDSA-N
- SMILES: O1C(C2C(=CC(=CC=2C=CCCCC(CCC([2H])([2H])C1([2H])C([2H])([2H])[2H])=O)O)O)=O
Computed Properties
- Exact Mass: 324.18400
- Monoisotopic Mass: 324.18438427g/mol
- Isotope Atom Count: 6
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 0
- Complexity: 445
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.6
- Topological Polar Surface Area: 83.8Ų
Experimental Properties
- Melting Point: 186-188?C
- PSA: 83.83000
- LogP: 3.57960
rac Zearalenone-d6 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | Z270502-1mg |
rac Zearalenone-d6 |
1185236-04-7 | 1mg |
$ 531.00 | 2023-09-05 | ||
| TRC | Z270502-5mg |
rac Zearalenone-d6 |
1185236-04-7 | 5mg |
$ 2881.00 | 2023-09-05 | ||
| TRC | Z270502-10mg |
rac Zearalenone-d6 |
1185236-04-7 | 10mg |
$ 4196.00 | 2023-09-05 | ||
| TRC | Z270503-1mg |
rac Zearalenone-d6 (major) |
1185236-04-7 | 1mg |
$ 176.00 | 2023-09-05 | ||
| TRC | Z270503-10mg |
rac Zearalenone-d6 (major) |
1185236-04-7 | 10mg |
$ 1344.00 | 2023-09-05 | ||
| A2B Chem LLC | AD60280-1mg |
rac Zearalenone-d6 |
1185236-04-7 | 1mg |
$1363.00 | 2024-04-20 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-219895-1mg |
rac Zearalenone-d6, |
1185236-04-7 | 1mg |
¥2843.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-219895-1 mg |
rac Zearalenone-d6, |
1185236-04-7 | 1mg |
¥2,843.00 | 2023-07-10 |
rac Zearalenone-d6 Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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